Cas no 2455-84-7 (1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-[2-(2-methoxyethoxy)ethyl]-)

• Product Name: 1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-[2-(2-methoxyethoxy)ethyl]-
• CAS No: 2455-84-7
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 262451
• PubChem ID: 15378
• Update Time: 2025-04-19

1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-[2-(2-methoxyethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-[2-(2-methoxyethoxy)ethyl]-
• N-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)-2-(2-methoxyethoxy)eth anamine
• (RS)-N-(2-(2-Methoxyethoxy)ethyl)-2,3-dihydro-1,4-benzodioxin-2-ylmethylamin
• 2-(3',6'-Dioxaheptyl)aminomethyl-1,4-benzodioxan
• 2-(3',6'-dioxaheptyl)-aminomethyl-1:4-benzodioxane
• Ambenoxan
• Ambenoxan [INN:BAN]
• Ambenoxane
• Ambenoxane [INN-French]
• Ambenoxano
• Ambenoxano [INN-Spanish]
• Ambenoxanum
• Ambenoxanum [INN-Latin]
• N-(2-(2-Methoxyethoxy)ethyl)-1,4-benzodioxan-2-methylamine
• 1,4-Benzodioxin-2-methanamine, 2,3-dihydro-N-[2-(2-methoxyethoxy)ethyl]-
• 2455-84-7
• EINECS 219-531-6
• SCHEMBL2109415
• NS00010540
• AKOS040750389
• YBP650462L
• Q27294439
• N-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methoxyethoxy)ethan-1-amine
• AMBENOXAN [INN]
• CHEMBL1742419
• DTXSID10862954
• N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-(2-methoxyethoxy)ethanamine
• UNII-YBP650462L

• Inchi： 1S/C14H21NO4/c1-16-8-9-17-7-6-15-10-12-11-18-13-4-2-3-5-14(13)19-12/h2-5,12,15H,6-11H2,1H3
• InChI Key： IRDXKUVPWPVZMA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CNCCOCCOC

Computed Properties

• Exact Mass: 267.14713
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 48.95